Cas no 2171548-61-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid
- EN300-1536549
- 2171548-61-9
-
- Inchi: 1S/C25H23N3O6/c1-33-22-12-6-11-21(27-22)28-24(31)20(13-23(29)30)26-25(32)34-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-12,19-20H,13-14H2,1H3,(H,26,32)(H,29,30)(H,27,28,31)
- InChI Key: RMJRYCQDRJAUJH-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC1C=CC=C(N=1)OC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 461.15868546g/mol
- Monoisotopic Mass: 461.15868546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 127Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1536549-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid |
2171548-61-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1536549-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid |
2171548-61-9 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1536549-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid |
2171548-61-9 | 100mg |
$2963.0 | 2023-09-26 | ||
| Enamine | EN300-1536549-250mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid |
2171548-61-9 | 250mg |
$3099.0 | 2023-09-26 | ||
| Enamine | EN300-1536549-500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid |
2171548-61-9 | 500mg |
$3233.0 | 2023-09-26 | ||
| Enamine | EN300-1536549-1000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid |
2171548-61-9 | 1000mg |
$3368.0 | 2023-09-26 | ||
| Enamine | EN300-1536549-2500mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid |
2171548-61-9 | 2500mg |
$6602.0 | 2023-09-26 | ||
| Enamine | EN300-1536549-5000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid |
2171548-61-9 | 5000mg |
$9769.0 | 2023-09-26 | ||
| Enamine | EN300-1536549-10000mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(6-methoxypyridin-2-yl)carbamoyl]propanoic acid |
2171548-61-9 | 10000mg |
$14487.0 | 2023-09-26 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid
Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid (CAS No. 2171548-61-9)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid (CAS No. 2171548-61-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a substituted pyridine moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and diagnostic agents.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid, this group plays a crucial role in the controlled synthesis and purification of the compound, ensuring high yields and purity levels. The presence of the Fmoc group also facilitates the conjugation of this compound with other biomolecules, such as proteins or nucleic acids, which is essential for developing targeted drug delivery systems.
The amino acid backbone of this compound is another key feature that contributes to its versatility. Amino acids are the building blocks of proteins and are involved in numerous biological processes. By incorporating an amino acid backbone into the structure, this compound can potentially interact with specific protein targets, modulating their activity and function. This property makes it a valuable candidate for drug discovery and development, particularly in areas such as cancer therapy, neurodegenerative diseases, and inflammatory disorders.
The substituted pyridine moiety, specifically the 6-methoxypyridin-2-yl group, adds another layer of complexity to the molecule. Pyridine derivatives are known for their pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The methoxy substitution on the pyridine ring can influence the compound's solubility, stability, and binding affinity to target receptors. Recent studies have shown that compounds with similar structural features exhibit potent biological activities, making them promising leads for further optimization and clinical evaluation.
In terms of recent research developments, several studies have explored the potential applications of compounds with structures similar to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of Fmoc-containing peptides demonstrated significant antitumor activity against various cancer cell lines. Another study in Organic & Biomolecular Chemistry highlighted the use of Fmoc-based compounds as effective inhibitors of specific enzymes involved in neurodegenerative diseases.
The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid typically involves multi-step procedures that require precise control over reaction conditions and purification methods. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of functional groups that can be further modified or conjugated with other biomolecules.
In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid (CAS No. 2171548-61-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group, amino acid backbone, and substituted pyridine moiety, make it a valuable candidate for developing novel drugs and diagnostic agents. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.
2171548-61-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(6-methoxypyridin-2-yl)carbamoylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)